6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-amine

• IUPAC Name: 6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-amine
• InChI: InChI=1S/C12H13N3O2/c13-10-3-1-2-8-9-6-7(15(16)17)4-5-11(9)14-12(8)10/h4-6,10,14H,1-3,13H2
• InChI Key: AINZTKBCWTUYEF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C3=C(N2)C=CC(=C3)[N+](=O)[O-])N
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-amine, commonly known as NTZ, is a synthetic compound with potential biological activities. It was first synthesized in the 1980s and has since been the subject of several scientific studies. NTZ has been shown to have potential as an anticancer agent, an antiviral agent, and an immunomodulator.

Scientific Research Applications

Asymmetric Synthesis in Medicinal Chemistry

Efficient asymmetric synthesis of N-[(1R)-6-chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl]-2-pyridinecarboxamide, a potential treatment for human papillomavirus infections, highlights the application of derivatives of 6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-amine in medicinal chemistry. This synthesis process demonstrates high selectivity and yield, important for pharmaceutical applications (Boggs et al., 2007).

Chemoenzymatic Synthesis of Pharmaceuticals

The compound's derivatives have been used in the chemoenzymatic synthesis of (R)-ramatroban, illustrating its role in the creation of biologically active molecules. The use of lipases and oxidoreductases as biocatalysts in these syntheses showcases the versatility and potential for environmentally friendly pharmaceutical manufacturing processes (Busto, Gotor‐Fernández, & Gotor, 2012).

Catalysis in Organic Synthesis

The use of mixtures of ligands in the Ir-catalyzed asymmetric reductive amination of 6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one indicates its utility in facilitating complex organic synthesis reactions. This approach enables the one-pot synthesis of valuable biologically active compounds, demonstrating its significant role in organic chemistry (Lyubimov et al., 2015).

Development of New Herbicides

Research into indole nitrogen hybrids, including derivatives of 6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-amine, has led to the development of new potential herbicides. These compounds have shown promise in inhibiting photosystem II, a crucial part of the photosynthesis process, thereby offering a new avenue for weed control in agriculture (Souza et al., 2020).

Anticancer Research

The compound has been employed in the synthesis of novel 2,3,4,9-tetrahydro-1H-carbazole derivatives with notable anticancer activity, as observed in in vitro studies. This illustrates its potential utility in the development of new anticancer drugs (Chaudhary & Chaudhary, 2016).